Cas no 1261229-69-9 ((2,4-Dichloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride)

• Product Name: (2,4-Dichloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride
• CAS No: 1261229-69-9
• MF: C₁₃H₁₉Cl₃N₂
• MW: 309.662360429764
• CID: 2164402
• Update Time: 2025-06-13

(2,4-Dichloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2,4-Dichloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride
• N-(2,4-dichlorobenzyl)-1-(piperidin-4-yl)methanamine hydrochloride
• SBB074666
• (2,4-Dichlorobenzyl)piperidin-4-ylmethylamine hydrochloride
• [(2,4-dichlorophenyl)methyl](4-piperidylmethyl)amine, chloride

• Inchi： 1S/C13H18Cl2N2.ClH/c14-12-2-1-11(13(15)7-12)9-17-8-10-3-5-16-6-4-10;/h1-2,7,10,16-17H,3-6,8-9H2;1H
• InChI Key： MRVWQWZRKOZQPJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CNCC1CCNCC1)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 220
• Topological Polar Surface Area: 24.1

Additional information on (2,4-Dichloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride

Introduction to (2,4-Dichloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride (CAS No. 1261229-69-9)

(2,4-Dichloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride, identified by its CAS number 1261229-69-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of (2,4-Dichloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride incorporates both chloro-substituted benzyl and piperidine moieties, which are known for their ability to modulate various biological pathways. The presence of chlorine atoms at the 2 and 4 positions of the benzyl ring enhances the electrophilicity of the molecule, facilitating its interaction with biological targets. Additionally, the piperidine ring contributes to the compound's solubility and stability, which are crucial factors in drug design.

In recent years, there has been a growing interest in exploring the pharmacological properties of (2,4-Dichloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride due to its potential role in treating a variety of diseases. Studies have shown that this compound exhibits inhibitory effects on certain enzymes and receptors, which are implicated in conditions such as cancer, inflammation, and neurological disorders. The hydrochloride salt form of the compound enhances its bioavailability, making it a more viable candidate for further development.

One of the most compelling aspects of (2,4-Dichloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride is its ability to interact with multiple targets within cells. This polypharmacicity can lead to synergistic effects, potentially improving therapeutic outcomes. For instance, research has indicated that this compound may inhibit the activity of kinases and other enzymes that are overexpressed in cancer cells. By targeting these pathways, it could disrupt tumor growth and proliferation.

The synthesis of (2,4-Dichloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride involves a series of well-defined chemical reactions that require precise control over reaction conditions. The chlorination step is particularly critical, as it determines the reactivity and selectivity of the benzyl ring. Advanced synthetic techniques have been employed to optimize this process, ensuring high yields and purity of the final product.

Recent advancements in computational chemistry have also played a significant role in understanding the behavior of (2,4-Dichloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride. Molecular modeling studies have helped researchers predict its binding affinity to various biological targets and visualize potential drug-receptor interactions. These insights have guided the design of more effective derivatives with improved pharmacological properties.

In clinical settings, (2,4-Dichloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride is being evaluated in preclinical studies to assess its safety and efficacy. Initial results have been promising, showing that the compound can modulate disease-related pathways without significant side effects. However, further research is needed to fully understand its therapeutic potential and to identify any long-term adverse effects.

The development of novel pharmaceuticals often involves a multidisciplinary approach, combining expertise from chemistry, biology, and medicine. The study of (2,4-Dichloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride exemplifies this collaborative effort. Chemists have developed synthetic strategies to produce the compound efficiently, while biologists have investigated its interactions with cellular components. Medical researchers have studied its potential applications in treating various diseases.

The future prospects for (2,4-Dichloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride look promising as ongoing research continues to uncover new therapeutic applications. Innovations in drug delivery systems may further enhance its efficacy by improving target specificity and reducing toxicity. Additionally, interdisciplinary collaborations could lead to the discovery of new analogs with enhanced properties.

In conclusion, (2,4-Dichloro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride (CAS No. 1261229-69-9) is a versatile chemical entity with significant potential in pharmaceutical research. Its unique structure and biological activities make it a valuable tool for studying disease mechanisms and developing new treatments. As research progresses，this compound is expected to play an increasingly important role in addressing unmet medical needs.